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Compound of Interest

Compound Name: 2-Bromostyrene

Cat. No.: B128962 Get Quote

o-Bromostyrene, also known as 2-bromostyrene or 1-bromo-2-vinylbenzene, is a halogenated

aromatic compound.[1] Its physical characteristics are crucial for its application in organic

synthesis, particularly in the creation of pharmaceuticals, agrochemicals, and specialty

polymers.[1] The quantitative physical data for o-Bromostyrene are summarized in the table

below.
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Property Value Conditions

Molecular Formula C₈H₇Br

Molecular Weight 183.05 g/mol

Density 1.409 g/mL at 15°C

1.419 g/mL Not Specified

1.46 g/mL at 25°C (lit.)

Boiling Point 209°C
at 760 mmHg (Standard

Pressure)

102-104°C at 22 mmHg (lit.)[1][2]

60-61°C at 3 Torr

Melting Point -52°C[3] to -53°C[4]

7°C

Refractive Index (n_D) 1.592[4] at 20°C

1.5927 at 20°C

Vapor Pressure 0.0131 mmHg at 25°C

Flash Point 186°F (85.6°C)

Solubility Miscible with methanol.[2]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized laboratory procedures for measuring the key

physical properties of liquid compounds like o-Bromostyrene.

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method

involves direct mass and volume measurements.[5][6][7]
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Methodology:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on an electronic balance and

tare the balance to zero. If taring is not possible, record the mass of the empty cylinder.[5][7]

Volume Measurement: Carefully add a specific volume of the liquid (e.g., 10 mL of o-

Bromostyrene) into the graduated cylinder. Read the volume from the bottom of the

meniscus.

Mass of Liquid: Place the graduated cylinder containing the liquid on the balance and record

the combined mass.

Calculation: Subtract the mass of the empty cylinder from the combined mass to find the

mass of the liquid.[7]

Density Calculation: Calculate the density using the formula: Density = Mass / Volume.

Repeatability: For improved accuracy, the procedure should be repeated multiple times, and

the average density value should be reported.[7]

Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[8][9] The capillary method is a common micro-scale technique for this determination.

[10][11]

Methodology (Capillary Method):

Sample Preparation: Fill a small fusion tube with a few milliliters of o-Bromostyrene.

Capillary Insertion: Seal one end of a capillary tube using a flame. Place the capillary tube

(sealed end up) into the fusion tube containing the liquid.[8][10]

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb.[10]

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube with paraffin oil),

making sure the rubber band is above the oil level.[10]
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Observation: Heat the bath gently. As the temperature rises, a rapid and continuous stream

of bubbles will emerge from the open end of the capillary tube.[9][10]

Boiling Point Reading: Remove the heat source and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is the boiling point of the substance.[10][11]

Determination of Refractive Index
The refractive index measures how light propagates through a substance. It is a highly

characteristic property. Various methods exist, including the use of an Abbe refractometer or

interferometry.[12][13][14]

Methodology (Using an Abbe Refractometer):

Calibration: Ensure the refractometer is clean and calibrated, typically using distilled water.

Sample Application: Place a few drops of o-Bromostyrene onto the prism surface of the

refractometer.

Measurement: Close the prism and allow the sample to spread into a thin film. While looking

through the eyepiece, adjust the control knob until the dividing line between the light and

dark fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. The

temperature should be controlled and recorded as the refractive index is temperature-

dependent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a liquid

chemical compound such as o-Bromostyrene.
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Workflow for Physical Property Characterization of o-Bromostyrene
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Caption: Logical workflow for determining the physical properties of a liquid sample.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.guidechem.com/dictionary/en/2039-88-5.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5107124.htm
https://www.matrixscientific.com/product/buy-2-bromostyrene-o-bromostyrene-6665
http://www.stenutz.eu/chem/solv6.php?name=o-bromostyrene
https://edu.rsc.org/experiments/measuring-density/524.article
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubmed.ncbi.nlm.nih.gov/29289179/
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.benchchem.com/product/b128962#physical-properties-of-o-bromostyrene
https://www.benchchem.com/product/b128962#physical-properties-of-o-bromostyrene
https://www.benchchem.com/product/b128962#physical-properties-of-o-bromostyrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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